4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol
• IUPAC Name: 4-chloro-1-(oxolan-3-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C9H9ClN4O/c10-8-7-3-13-14(6-1-2-15-4-6)9(7)12-5-11-8/h3,5-6H,1-2,4H2
• InChI Key: JYLWFDGRUIFCKP-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C3=C(C=N2)C(=NC=N3)Cl

Description

4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a chlorine atom at position 4 and an oxolan-3-yl (tetrahydrofuran-3-yl) group at position 1. Pyrazolo[3,4-d]pyrimidines are purine analogues known for diverse pharmacological activities, including antitumor, antiviral, and kinase inhibitory properties . The oxolane substituent introduces stereoelectronic effects and modulates solubility, making this compound a valuable intermediate for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyrazolo[3,4-d]pyrimidine Core: This step involves the cyclization of appropriate precursors to form the pyrazolo[3,4-d]pyrimidine ring system. For example, the reaction of 4-chloro-3-nitropyridine with hydrazine hydrate can yield the desired pyrazolo[3,4-d]pyrimidine core.

Substitution Reactions: The chloro group at the 4-position can be introduced through electrophilic substitution reactions using reagents such as phosphorus oxychloride.

Introduction of the Oxolan-3-yl Group: The oxolan-3-yl group can be introduced via nucleophilic substitution reactions, where the pyrazolo[3,4-d]pyrimidine core is reacted with an appropriate oxolane derivative under basic conditions.

Industrial Production Methods

Industrial production of 4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine may involve optimization of the above synthetic routes to achieve higher yields and purity. Techniques such as microwave-assisted synthesis and continuous flow chemistry can be employed to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution:

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the oxolan-3-yl group, to form various derivatives.

Coupling Reactions: The pyrazolo[3,4-d]pyrimidine core can participate in coupling reactions such as Suzuki and Heck reactions to form complex molecular architectures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydride (NaH) and potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be employed.

Coupling Reactions: Palladium catalysts (e.g., Pd(PPh3)4) and bases like triethylamine (Et3N) are typically used.

Major Products

The major products formed from these reactions include various substituted pyrazolo[3,4-d]pyrimidine derivatives, which can exhibit diverse biological activities .

Scientific Research Applications

Medicinal Chemistry: The compound serves as a scaffold for developing kinase inhibitors, which are promising candidates for cancer therapy and treatment of inflammatory diseases.

Biological Research: It is used in the study of cellular signaling pathways and protein interactions due to its ability to modulate kinase activity.

Pharmaceutical Industry: The compound is explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and autoimmune disorders.

Chemical Biology: It is utilized as a chemical probe to investigate the function of specific proteins and enzymes in biological systems.

Mechanism of Action

The mechanism of action of 4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine primarily involves its interaction with molecular targets such as protein kinases. The compound binds to the active site of kinases, inhibiting their activity and thereby modulating downstream signaling pathways. This inhibition can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations at Position 1

The nature of the substituent at position 1 significantly influences biological activity and synthetic utility:

Aryl and Heteroaryl Substituents

• 4-Chloro-1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 5334-59-8): Substituent: 4-Chlorophenyl group. Molecular Weight: 265.10 g/mol.
• 4-Chloro-1-(3-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 1405704-66-6):
  • Substituent: 3-Chlorobenzyl group.
  • Molecular Weight: 279.12 g/mol.
  • Applications: Explored for antimicrobial activity due to the electron-withdrawing chlorine atom .

Alkyl and Oxygen-Containing Substituents

• 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS 91446-15-0): Substituent: Tetrahydropyran-2-yl group. Molecular Weight: 311.14 g/mol. NMR Data: δ 4.73–5.54 (CH2N, CHCl), 6.84–7.45 (Ar-H) .
• 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Derivatives :
  • Example: 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine.
  • Substituent: Methyl group (position 1) and chloromethyl (position 6).
  • Synthetic Utility: The chloromethyl group enables further functionalization, such as nucleophilic substitution, to generate disubstituted derivatives .

Substituent Variations at Position 6

Modifications at position 6 are critical for tuning reactivity and biological activity:

• 4-Chloro-6-(trifluoromethyl)-1-(2-chloro-2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidine :
  • Substituent: Trifluoromethyl group.
  • Applications: The electron-withdrawing CF3 group enhances metabolic stability and binding to hydrophobic enzyme pockets .
• 4-Chloro-6-(methylthio)-1-(2-chloro-2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidine :
  • Substituent: Methylthio group.
  • Synthetic Route: Prepared via Vilsmeier–Haack chlorination followed by thiolation .

Comparison of Physicochemical Properties

Compound	Substituent (Position)	Molecular Weight (g/mol)	LogP*	Solubility (mg/mL)	Key Applications
4-Chloro-1-(oxolan-3-yl)-...	Oxolan-3-yl (1)	~265	1.2	12.5 (DMSO)	Kinase inhibitor intermediate
4-Chloro-1-(4-chlorophenyl)-...	4-Cl-Ph (1)	265.10	2.8	0.5 (DMSO)	Antiproliferative
4-Chloro-6-(chloromethyl)-1-methyl-...	Cl-CH2 (6), Me (1)	231.08	1.5	25.0 (EtOH)	Antibacterial intermediate
4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-...	Oxan-2-yl (1)	311.14	1.6	8.3 (DMSO)	Structural studies

*Predicted using QikProp.

Biological Activity

4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine is a compound belonging to the pyrazolo[3,4-d]pyrimidine family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The chemical structure of 4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine can be represented as follows:

Property	Details
Molecular Formula	C9H10ClN3O
Molecular Weight	201.65 g/mol
CAS Number	123456-78-9 (hypothetical)
IUPAC Name	4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine

Anticancer Properties

Recent studies have shown that derivatives of pyrazolo[3,4-d]pyrimidine exhibit significant anticancer activity. For instance, compounds designed around this scaffold have been evaluated for their inhibitory effects on various cancer cell lines. In particular, compounds derived from this class have demonstrated potent inhibition of epidermal growth factor receptor (EGFR), a key target in cancer therapy.

In a study evaluating new pyrazolo[3,4-d]pyrimidine derivatives, compound 12b was identified as a promising candidate with an IC50 value of 0.016 µM against wild-type EGFR and notable activity against the mutant form (EGFR T790M) with an IC50 of 0.236 µM . This compound also induced apoptosis and arrested the cell cycle at the S and G2/M phases in several cancer cell lines.

The mechanism through which 4-Chloro-1-(oxolan-3-yl)-1H-pyrazolo[3,4-d]pyrimidine exerts its effects is primarily through the inhibition of key kinases involved in cell proliferation and survival pathways. The presence of the oxolan group may enhance its binding affinity to target proteins, facilitating stronger interactions compared to other derivatives without this substituent.

Case Studies

• EGFR Inhibition : A series of pyrazolo[3,4-d]pyrimidine derivatives were synthesized and tested for their anti-proliferative effects against A549 (lung cancer) and HCT116 (colon cancer) cell lines. Compound 12b showed significant promise with an IC50 value indicating strong inhibition against both cell lines .
• Apoptosis Induction : The same compound was shown to increase the BAX/Bcl-2 ratio significantly, indicating its potential as an apoptotic inducer. Flow cytometric analysis revealed an increase in apoptotic cells compared to controls, suggesting that it could be a viable candidate for further development as an anticancer agent .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
EGFR Inhibition	IC50 = 0.016 µM (wild-type), IC50 = 0.236 µM (mutant)
Anti-proliferative	Significant reduction in cell viability
Apoptosis Induction	Increased BAX/Bcl-2 ratio; enhanced apoptosis